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Compound of Interest

Compound Name: 2-chloro-N-methyl-5-nitroaniline

CAS No.: 101513-60-4

Cat. No.: B3045026

Get Quote

Executive Summary
2-Chloro-N-methyl-5-nitroaniline is a specialized building block primarily used in the

synthesis of heterocyclic pharmaceutical intermediates and dyes. Unlike its non-methylated

parent (2-chloro-5-nitroaniline), it is not a high-volume commodity. It is classified as a Tier 3

"Make-to-Order" or "Stock-Limited" compound, meaning it is often out of stock at major catalog

houses and requires sourcing from specialized fine chemical suppliers or custom synthesis

labs.

Critical Sourcing Alert: There is a high risk of procurement error due to isomer nomenclature

confusion. Sourcing teams frequently accidentally purchase 5-chloro-N-methyl-2-nitroaniline

(CAS 35966-84-8) or the non-methylated 2-chloro-5-nitroaniline (CAS 6283-25-6).

Chemical Identity & Specifications
To ensure the correct procurement, all Requests for Quote (RFQs) must specify the following

data points to validate the vendor's inventory.
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Parameter Specification Notes

Chemical Name
2-Chloro-N-methyl-5-

nitroaniline
Target Compound

CAS Number 101513-60-4 Primary Identifier

Molecular Formula C₇H₇ClN₂O₂

Molecular Weight 186.59 g/mol

Common Synonyms

N-Methyl-2-chloro-5-

nitroaniline; Benzenamine, 2-

chloro-N-methyl-5-nitro-

Appearance
Yellow to Orange Crystalline

Solid

Purity Standard ≥ 95% (NMR/HPLC) Typical commercial grade

The "Isomer Trap" Visualization
The following diagram illustrates the structural differences between the target and its common

"look-alikes" to prevent procurement errors.
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CAS: 101513-60-4
(Scarce)

CONFUSER 1
2-Chloro-5-nitroaniline

CAS: 6283-25-6
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Figure 1: Structural differentiation between the target compound and common procurement

errors.

Supply Chain Landscape
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Primary Suppliers (Verified Listings)
As of Q1 2026, the following suppliers list CAS 101513-60-4. Note that "listed" does not

guarantee "in stock."

Fluorochem (UK): Historically lists this CAS. Good for European distribution.

BLD Pharm (China): Major aggregator for building blocks. Likely holds stock or has rapid

synthesis capability.

Bide Pharm (China): Similar to BLD, often has overlapping inventory.

Arctom: Lists flexible reagent sizes.[1]

Sourcing Strategy: Buy vs. Make
Due to the sporadic availability of this compound, researchers should adopt a dynamic

sourcing strategy.

Need 2-Chloro-N-methyl-5-nitroaniline

Check Aggregators
(eMolecules, SciFinder, PubChem)

In Stock?

Direct Purchase
(Lead time: 1-2 weeks)

Yes

Custom Synthesis Quote
(Lead time: 4-8 weeks)

No (High Vol >100g)

In-House Synthesis
(Lead time: 3-5 days)

No (Low Vol <10g)

Click to download full resolution via product page

Figure 2: Decision matrix for sourcing based on volume and availability.
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Technical Context: Synthesis (The "Make" Option)
If commercial stock is unavailable (lead times > 4 weeks), the compound can be synthesized

in-house. The most reliable route is the monomethylation of 2-chloro-5-nitroaniline.

Synthetic Pathway
Precursor: 2-Chloro-5-nitroaniline (CAS 6283-25-6) — Widely available commodity. Reagents:

Methyl Iodide (MeI), Potassium Carbonate (K₂CO₃), DMF or Acetonitrile.

Protocol (Self-Validating System)
Dissolution: Dissolve 1.0 eq of 2-chloro-5-nitroaniline in anhydrous DMF (0.5 M

concentration).

Base Addition: Add 1.1 eq of K₂CO₃ (anhydrous, finely ground). Stir for 15 min.

Methylation: Add 1.05 eq of Methyl Iodide dropwise at 0°C.

Control Point: Do not add excess MeI to prevent formation of the dimethyl byproduct.

Reaction: Allow to warm to Room Temperature (RT) and stir for 12-24h. Monitor via TLC

(Hexane/EtOAc) or LC-MS.

Workup: Quench with water, extract with Ethyl Acetate.

Purification: Column chromatography is required to separate the product from unreacted

starting material and trace N,N-dimethyl byproduct.

Why this route? Direct nucleophilic substitution on 2,4-dichloronitrobenzene with methylamine

is possible but often yields a mixture of regioisomers (substitution at C2 vs C4), making

purification difficult. Methylation of the aniline ensures the regiochemistry is already

established.

Quality Control & Handling
Analytical Verification
Upon receipt or synthesis, verify identity using ¹H-NMR.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Diagnostic Signal: Look for the N-Methyl doublet (coupling with NH) around

2.9-3.0 ppm.

Absence of Impurities: Ensure no singlet at

~3.0-3.2 ppm (indicates N,N-dimethyl impurity).

Safety & Storage
Hazards: Likely toxic if swallowed/inhaled (similar to other nitroanilines). Potential skin

sensitizer.

Storage: Store at 2-8°C, protected from light. Nitroanilines can darken upon oxidation/light

exposure.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3045026?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

